Cas no 179056-04-3 (4-(2H-1,2,3-Triazol-2-yl)benzaldehyde)

• Product Name: 4-(2H-1,2,3-Triazol-2-yl)benzaldehyde
• CAS No: 179056-04-3
• MF: C₉H₇N₃O
• MW: 173.171381235123
• MDL: MFCD08669904
• CID: 66117
• PubChem ID: 10797302
• Update Time: 2025-10-28

4-(2H-1,2,3-Triazol-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2H-1,2,3-Triazol-2-yl)benzaldehyde
• 4-(triazol-2-yl)benzaldehyde
• 4-[1,2,3]Triazol-2-yl-benzaldehyde
• 4-(2H-1,2,3-Triazol-2-yl)
• 4-[1,2,3]Triazol-2-ylbenzaldehyde
• Benzaldehyde,4-(2H-1,2,3-triazol-2-yl)-
• PubChem19932
• CTYWOTWHICQOMA-UHFFFAOYSA-N
• FCH862334
• 9391AA
• 4-[1,2,3]-triazol-2-yl-benzaldehyde
• EN001946
• AX8089917
• SCHEMBL1609941
• CS-0043757
• 179056-04-3
• Benzaldehyde, 4-(2H-1,2,3-triazol-2-yl)-
• AMY1895
• DTXSID40444964
• AKOS006290252
• P16392
• DS-15895
• A919324
• MFCD08669904
• FT-0660314
• DB-002058
• 4-(1,2,3-TRIAZOL-2-YL)BENZALDEHYDE

• MDL： MFCD08669904
• Inchi： 1S/C9H7N3O/c13-7-8-1-3-9(4-2-8)12-10-5-6-11-12/h1-7H
• InChI Key： CTYWOTWHICQOMA-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N1N=CC=N1

Computed Properties

• Exact Mass: 173.05900
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8
• XLogP3: 1.4

Experimental Properties

• Boiling Point: 356.824°C at 760 mmHg
• PSA: 47.78000
• LogP: 1.07980

4-(2H-1,2,3-Triazol-2-yl)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-(2H-1,2,3-Triazol-2-yl)benzaldehyde

Introduction to 4-(2H-1,2,3-Triazol-2-yl)benzaldehyde (CAS No. 179056-04-3)

4-(2H-1,2,3-Triazol-2-yl)benzaldehyde, also known by its CAS number 179056-04-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by a benzaldehyde moiety linked to a 1,2,3-triazole ring, which imparts it with distinct chemical and biological properties.

The 1,2,3-triazole ring is a five-membered heterocyclic compound with two nitrogen atoms and three carbon atoms. It is known for its stability and the ease with which it can be synthesized through the Huisgen 1,3-dipolar cycloaddition reaction. This reaction has been widely used in click chemistry, a term coined by K. Barry Sharpless to describe reactions that are modular, wide in scope, give very high yields, and generate only inoffensive byproducts. The 1,2,3-triazole ring's stability and the ease of functionalization make it an attractive scaffold for the development of new molecules with diverse applications.

4-(2H-1,2,3-Triazol-2-yl)benzaldehyde has been extensively studied for its potential in medicinal chemistry. The benzaldehyde moiety is known for its aromaticity and reactivity, making it a valuable functional group in the synthesis of various pharmaceuticals. The combination of the 1,2,3-triazole ring and the benzaldehyde moiety provides a unique platform for the design of molecules with enhanced biological activity. Recent research has shown that compounds containing this scaffold exhibit promising properties as inhibitors of various enzymes and receptors.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-(2H-1,2,3-Triazol-2-yl)benzaldehyde derivatives as inhibitors of histone deacetylases (HDACs). HDACs are enzymes involved in the regulation of gene expression and have been implicated in various diseases, including cancer. The study found that certain derivatives of 4-(2H-1,2,3-Triazol-2-yl)benzaldehyde exhibited potent HDAC inhibitory activity and showed promise as potential anticancer agents. This research highlights the potential of this compound as a lead structure for the development of novel therapeutic agents.

Beyond medicinal chemistry, 4-(2H-1,2,3-Triazol-2-yl)benzaldehyde has also found applications in materials science. The 1,2,3-triazole ring's stability and electronic properties make it an attractive building block for the synthesis of functional materials. For example, researchers have used this compound to develop new types of polymers with enhanced mechanical properties and improved thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

In synthetic organic chemistry, 4-(2H-1,2,3-Triazol-2-yl)benzaldehyde serves as a valuable intermediate for the synthesis of more complex molecules. Its reactivity allows for the introduction of various functional groups through well-established chemical transformations. This versatility makes it a useful tool in the development of new synthetic routes and methodologies. Recent advances in catalytic methods have further expanded its utility by enabling more efficient and selective syntheses.

The physical properties of 4-(2H-1,2,3-Triazol-2-yl)benzaldehyde are also noteworthy. It is a solid at room temperature with a melting point typically ranging from 95 to 97°C. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it easy to handle in laboratory settings. The compound's stability under various reaction conditions is another advantage that contributes to its widespread use in research and development.

In conclusion, 4-(2H-1,2,3-Triazol-2-yl)benzaldehyde (CAS No. 179056-04-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure combines the aromaticity and reactivity of benzaldehyde with the stability and functionalization potential of the 1,2,3-triazole ring. Ongoing research continues to uncover new applications for this compound in medicinal chemistry, materials science, and synthetic organic chemistry. As our understanding of its properties deepens, it is likely that 4-(2H-1,2,3-Triazol-2-yl)benzaldehyde will play an increasingly important role in advancing scientific knowledge and technological innovation.